2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone

• IUPAC Name: 2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone
• InChI: InChI=1S/C16H16O3/c1-12-7-9-13(10-8-12)14(17)11-19-16-6-4-3-5-15(16)18-2/h3-10H,11H2,1-2H3
• InChI Key: KLPLWVHPNFSLQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)COC2=CC=CC=C2OC
• Molecular Formula: C16H16O3
• Molecular Weight: 256.30 g/mol

Description

2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone is a chemical compound that belongs to the family of aryl ketones. It is also known as Bis(2-methoxyphenyl)(p-tolyl)methanone or Bis(2-methoxyphenyl)-p-tolylmethanone. This compound has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and industry.

Mechanism of Action

The mechanism of action of 2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone varies depending on its application. In medicine, it inhibits the production of pro-inflammatory cytokines by blocking the activation of nuclear factor-κB (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. It induces apoptosis in cancer cells by activating the caspase pathway and inhibiting the expression of anti-apoptotic proteins. In agriculture, it inhibits the growth of weeds by interfering with their metabolic pathways, such as photosynthesis and respiration. In industry, it enhances the mechanical properties of polymers by improving their thermal stability and tensile strength.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone vary depending on its application. In medicine, it reduces inflammation and induces apoptosis in cancer cells. In agriculture, it inhibits the growth of weeds. In industry, it enhances the mechanical properties of polymers.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone in lab experiments include its potential as a multi-purpose compound, its relatively easy synthesis method, and its availability. The limitations include the need for further research to determine its safety and efficacy, as well as the potential for environmental toxicity if used as an herbicide.

Future Directions

There are several potential future directions for research on 2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone. These include:
1. Investigating its potential as a therapeutic agent for other diseases, such as autoimmune disorders and neurodegenerative diseases.
2. Studying its potential as a natural product-based herbicide, which could be more environmentally friendly than synthetic herbicides.
3. Developing new synthesis methods to increase the yield of the product and reduce the use of hazardous reagents.
4. Investigating its potential as a polymer additive for other applications, such as coatings and adhesives.
5. Studying its potential as a lead compound for the development of new drugs and herbicides with improved efficacy and safety.
Conclusion:
In conclusion, 2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone is a versatile compound with potential applications in medicine, agriculture, and industry. Its synthesis method is relatively simple, and it has been studied for its potential as an anti-inflammatory and anti-cancer agent, herbicide, and polymer additive. Further research is needed to determine its safety and efficacy for these applications and to explore new potential applications.

Synthesis Methods

The synthesis of 2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone involves the reaction of 2-methoxyphenol, p-tolylmagnesium bromide, and 4-methylbenzoyl chloride in the presence of a catalyst such as copper iodide or palladium chloride. The reaction takes place in anhydrous ether or tetrahydrofuran as a solvent. The yield of the product can be increased by optimizing the reaction conditions, such as temperature, reaction time, and reagent ratio.

Scientific Research Applications

2-(2-methoxyphenoxy)-1-(4-methylphenyl)ethanone has been studied for its potential applications in various fields. In medicine, it has been investigated as a potential anti-inflammatory agent, as it inhibits the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. It has also been studied for its potential as an anti-cancer agent, as it induces apoptosis in cancer cells by activating the caspase pathway. In agriculture, it has been investigated as a potential herbicide, as it inhibits the growth of weeds by interfering with their metabolic pathways. In industry, it has been studied for its potential as a polymer additive, as it enhances the mechanical properties of polymers.